Cas no 100874-08-6 (BMP signaling agonist sb4)

• Product Name: BMP signaling agonist sb4
• CAS No: 100874-08-6
• MF: C₁₄H₁₀BrNOS
• MW: 320.2043
• CID: 4730185
• PubChem ID: 731364
• Update Time: 2025-08-05

BMP signaling agonist sb4 Chemical and Physical Properties

Names and Identifiers

• BMP signaling agonist sb4
• 2-(4-Bromobenzylsulfanyl)benzoxazole
• 2-[(4-bromophenyl)methylsulfanyl]-1,3-benzoxazole
• SB 4
• HMS1585K19
• 2-((4-Bromobenzyl)thio)benzo[d]oxazole
• 2-[(4-bromophenyl)methylthio]benzoxazole
• ST50478260
• 2-[[(4-Bromophenyl)methyl]thio]benzoxazole
• 2-{[(4-BROMOPHENYL)METHYL]SULFANYL}-1,3-BENZOXAZOLE
• CS-0087349
• 100874-08-6
• ALBB-035564
• SB?4
• CHEMBL484491
• GLXC-26977
• BS-14157
• benzoxazole, 2-[[(4-bromophenyl)methyl]thio]-
• 2-(4-Bromobenzylthio)benzo[d]oxazole
• SB 4 (Eticovo)?
• EX-A4579
• HY-124697
• AKOS001664820
• D81479
• BMP agonist sb4
• Z19652061
• CCG-114431
• MFCD01603921

• Inchi： 1S/C14H10BrNOS/c15-11-7-5-10(6-8-11)9-18-14-16-12-3-1-2-4-13(12)17-14/h1-8H,9H2
• InChI Key： JDVOIBFEFVKUPL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CSC1=NC2=CC=CC=C2O1

Computed Properties

• Exact Mass: 318.96665g/mol
• Monoisotopic Mass: 318.96665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 51.3

Additional information on BMP signaling agonist sb4

Introduction to BMP Signaling Agonist SB4 (CAS No. 100874-08-6)

The compound BMP signaling agonist SB4, identified by the Chemical Abstracts Service Number (CAS No.) 100874-08-6, represents a significant advancement in the field of pharmacological research and therapeutic development. This compound belongs to a class of molecules known as bone morphogenetic protein (BMP) signaling agonists, which play a crucial role in various biological processes, including embryonic development, tissue regeneration, and bone formation. The detailed exploration of SB4's mechanisms of action, therapeutic potential, and recent applications in biomedical research provides a comprehensive understanding of its value in modern medicine.

BMP signaling is a highly conserved pathway that regulates multiple aspects of cell behavior, such as differentiation, proliferation, and apoptosis. The BMP family comprises several structurally related proteins that bind to transmembrane receptors and activate intracellular signaling cascades. Among these, BMP2 and BMP4 are particularly well-studied for their roles in bone and cartilage development. The development of synthetic agonists like SB4 has opened new avenues for treating conditions associated with impaired BMP signaling, such as osteoporosis, fractures, and spinal cord injuries.

The chemical structure of BMP signaling agonist SB4 (CAS No. 100874-08-6) has been meticulously designed to enhance its binding affinity to BMP receptors while minimizing off-target effects. Preclinical studies have demonstrated that SB4 exerts its biological activity by activating the Smad-dependent signaling pathway, which is central to BMP-mediated transcriptional regulation. This mechanism makes SB4 a promising candidate for therapeutic applications where precise modulation of BMP signaling is required.

Recent research has highlighted the therapeutic potential of SB4 in various clinical contexts. For instance, studies have shown that SB4 can significantly improve bone density and accelerate fracture healing in animal models. The compound's ability to stimulate osteoblast differentiation and inhibit osteoclast activity makes it particularly valuable for treating osteoporotic conditions. Additionally, SB4 has been explored for its potential role in regenerative medicine, where it may promote the formation of new bone tissue following surgery or injury.

In the realm of regenerative medicine, the applications of SB4 extend beyond bone repair. Emerging evidence suggests that this compound may also play a role in neuroregeneration and tissue repair following spinal cord injuries. By promoting the differentiation of neural progenitor cells and enhancing synaptic plasticity, SB4 could potentially mitigate the functional deficits associated with central nervous system damage. These findings underscore the broad therapeutic potential of BMP signaling agonists like SB4.

The synthesis and characterization of BMP signaling agonist SB4 (CAS No. 100874-08-6) have been refined through advanced chemical methodologies. Techniques such as high-throughput screening and structure-activity relationship (SAR) studies have been employed to optimize the compound's pharmacological properties. These efforts have resulted in a molecule with high specificity and efficacy, making it suitable for further clinical development.

The safety profile of SB4 has been evaluated through extensive preclinical testing, which includes toxicity studies and pharmacokinetic assessments. Results from these studies indicate that SB4 exhibits low systemic toxicity and minimal side effects at therapeutic doses. This favorable safety profile enhances its potential for translation into clinical trials and eventual therapeutic use.

As research in BMP signaling continues to evolve, new applications for SB4 are likely to emerge. Ongoing studies are exploring its role in treating metabolic bone diseases, such as rheumatoid arthritis and Paget's disease. Furthermore, the compound's potential in cancer therapy is being investigated, particularly in contexts where BMP signaling dysregulation contributes to tumor growth or metastasis.

The integration of computational modeling and molecular dynamics simulations has further advanced the understanding of how SB4 interacts with its target receptors. These computational approaches have provided insights into the structural changes that occur upon ligand binding, which are essential for designing more effective BMP agonists. Such interdisciplinary approaches are critical for optimizing drug candidates like SB4 for clinical use.

The regulatory landscape for BMP signaling agonists like SB4 is evolving rapidly as new therapeutic applications are discovered. Regulatory agencies are increasingly recognizing the potential of these compounds for treating unmet medical needs. As a result,SB4 is positioned to enter clinical trials soon under appropriate regulatory frameworks.

In conclusion，the compound BMP signaling agonist SB4 (CAS No. 100874-08-6) represents a significant advancement in the field of pharmacological research。 Its ability to modulate BMP signaling pathways offers promising therapeutic solutions for a wide range of medical conditions。 As research continues to uncover new applications，SB4 is poised to play a pivotal role in modern medicine，enhancing patient outcomes through targeted molecular interventions。